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Compound of Interest

Compound Name: (R)-4-(1-aminoethyl)phenol

Cat. No.: B181506

Technical Support Center: (R)-4-(1-
aminoethyl)phenol

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of (R)-4-(1-aminoethyl)phenol.

Frequently Asked Questions (FAQSs)

Q1: What is (R)-4-(1-aminoethyl)phenol and what are its primary applications?

A: (R)-4-(1-aminoethyl)phenol is a chiral amine derivative used as an intermediate in the
synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.[1] Its
specific structure is valuable in drug discovery and development.[1]

Q2: What are the main hazards associated with (R)-4-(1-aminoethyl)phenol?

A: (R)-4-(1-aminoethyl)phenol is classified as a skin corrosivel/irritant (Category 1B), causes
serious eye damage/irritation (Category 1), and may cause respiratory irritation (Specific target
organ toxicity, single exposure, Category 3).[2] It is harmful if swallowed.[3]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A: Wear protective gloves, protective clothing, eye protection, and face protection.[2] A lab coat
should be worn, and for situations with a splash risk, a butyl rubber or neoprene apron is
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recommended.[4] All handling of this compound should be done in a chemical fume hood or
other well-ventilated area.[2][4]

Q4: How should | store (R)-4-(1-aminoethyl)phenol?

A: Store in a well-ventilated place and keep the container tightly closed.[2] It should be stored
locked up.[2] Some suppliers recommend storage at 0-8°C.[5] Keep away from incompatible
materials such as acids and strong oxidizing agents.[2][6]

Q5: What should I do in case of accidental contact with the skin or eyes?

A: For skin contact, immediately take off all contaminated clothing and rinse the skin with water
or shower.[2] For eye contact, rinse cautiously with water for several minutes, removing contact
lenses if present and easy to do, and continue rinsing.[2] In both cases, immediate medical
attention is required.[2]

Q6: How do I dispose of waste containing (R)-4-(1-aminoethyl)phenol?

A: Dispose of contents and container to an approved waste disposal plant.[2][7] Chemical
waste generators must consult local, regional, and national hazardous waste regulations for
complete and accurate classification and disposal procedures.[2] Do not empty into drains.[2]

[7]

Troubleshooting Guides

Scenario 1: You've spilled a small amount of solid (R)-4-
(1-aminoethyl)phenol on the lab bench.

e Immediate Action: Alert others in the vicinity. Evacuate the immediate area if necessary.
e Assess the Spill: Determine the extent of the spill and if you can clean it up safely.
o Wear Appropriate PPE: Ensure you are wearing gloves, a lab coat, and eye/face protection.

o Containment: Cover the spill with an absorbent material like sand or vermiculite to prevent it
from spreading.
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e Clean-up: Gently sweep up the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[2] Avoid generating dust.[7]

» Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water),

collecting the cleaning materials for disposal as hazardous waste.

o Disposal: Dispose of the sealed container and cleaning materials according to your

institution's hazardous waste procedures.

Scenario 2: You feel unwell after working with (R)-4-(1-
aminoethyl)phenol.

o Immediate Action: Move to fresh air immediately.[2]

o Seek Medical Attention: If you feel unwell, call a poison center or doctor.[7] If breathing is

difficult, provide artificial respiration.[2]

 Inform Supervisor: Notify your supervisor of the incident.

» Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for (R)-4-(1-

aminoethyl)phenol to medical personnel.[2]

Quantitative Data

Physical and Chemical Properties

Property Value Reference

Molecular Formula CsH11NO [8]

Molecular Weight 137.18 g/mol [8]

Appearance White to off-white solid [5]

Melting Point 160-162°C [6]

Boiling Point 175-181°C at 8 mmHg [6]

Solubility Soluble-in ethanol, slightly 6]

soluble in water.
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Toxicological Data

Hazard Classification Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Irritation Category 1

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Note: This data is based on available safety data sheets and may not be exhaustive.[2][7]

Experimental Protocols
Protocol 1: Small-Scale Spill Clean-up of Solid (R)-4-(1-
aminoethyl)phenol

e Preparation:

o Ensure a spill kit with appropriate absorbent material (e.g., sand, vermiculite), a scoop or
brush, a dustpan, and a labeled hazardous waste container is readily available.

o Don the required PPE: chemical-resistant gloves, safety goggles, face shield, and a lab
coat.

e Procedure:

o If the spill is in a fume hood, keep the sash at a safe working height. If on a benchtop,
restrict access to the area.

o Gently cover the solid spill with a generous amount of inert absorbent material.

o Using a non-sparking scoop or brush, carefully collect the mixture and place it into the
designated hazardous waste container. Avoid creating dust.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., water, followed by
ethanol). Place the contaminated cloth in the waste container.

o Seal the hazardous waste container.
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e Post-Clean-up:

o

Remove and dispose of PPE as hazardous waste.

Wash hands thoroughly with soap and water.

[¢]

o Document the spill and clean-up procedure according to your laboratory's protocols.

Visualizations
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Caption: Workflow for the safe handling of (R)-4-(1-aminoethyl)phenol.
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Caption: Decision tree for responding to a spill of (R)-4-(1-aminoethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and disposal procedures for (R)-4-(1-
aminoethyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181506#safe-handling-and-disposal-procedures-for-
r-4-1-aminoethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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